Cas no 1803528-49-5 (2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1803528-49-5
• MF: C₇H₆F₃N₃O₃
• MW: 237.136051654816
• CID: 4931343
• Update Time: 2025-06-15

2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O3/c8-7(9,10)16-6-2-1-5(13(14)15)4(3-11)12-6/h1-2H,3,11H2
• InChI Key： CQUJYKIIMIQVOK-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(CN)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 94

Additional information on 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1803528-49-5): A Comprehensive Overview

2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1803528-49-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development.

The molecular structure of 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine consists of a pyridine ring substituted with an aminomethyl group, a nitro group, and a trifluoromethoxy group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various scientific investigations.

Recent studies have highlighted the importance of 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine in the context of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of novel pharmaceutical agents. The aminomethyl group can be readily modified to introduce various functional groups, thereby expanding the range of potential therapeutic targets. Additionally, the nitro and trifluoromethoxy groups contribute to the compound's electronic properties, which can influence its biological activity and pharmacokinetic profile.

In the realm of drug discovery, 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of new drugs targeting specific diseases. For instance, research has demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, which could have implications for the treatment of metabolic disorders. Furthermore, its ability to modulate receptor activity makes it a candidate for investigating neurodegenerative diseases and other conditions where receptor dysfunction plays a critical role.

The physicochemical properties of 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine have also been extensively studied. Its solubility, stability, and reactivity are crucial factors that determine its suitability for various applications. For example, its solubility in organic solvents facilitates its use in synthetic reactions, while its stability under different conditions ensures that it can be stored and transported safely.

In addition to its role in drug discovery, 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine has been explored for its potential as a probe molecule in biochemical assays. Its unique structure allows it to interact with specific biomolecules, making it useful for studying protein-ligand interactions and enzyme kinetics. This application is particularly valuable in understanding the mechanisms of action of potential drug candidates and optimizing their therapeutic efficacy.

The environmental impact of 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine is another area of interest. Researchers are investigating its biodegradability and potential effects on ecosystems to ensure that its use is sustainable and environmentally friendly. Preliminary studies suggest that the compound degrades under certain conditions, but further research is needed to fully understand its environmental fate.

In conclusion, 2-(Aminomethyl)-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1803528-49-5) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it a valuable tool in drug discovery, biochemical research, and other fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.